Cas no 2097896-75-6 (2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide
• CAS No: 2097896-75-6
• MF: C₁₃H₁₄N₄O₃
• MW: 274.275262355804
• CID: 6051862
• PubChem ID: 121177338
• Update Time: 2025-11-07

2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide
• AKOS032465888
• 2-(2H-1,3-benzodioxol-5-yl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide
• 2-(1,3-benzodioxol-5-yl)-N-[2-(triazol-2-yl)ethyl]acetamide
• 2097896-75-6
• N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(benzo[d][1,3]dioxol-5-yl)acetamide
• F6514-7787

• Inchi： 1S/C13H14N4O3/c18-13(14-5-6-17-15-3-4-16-17)8-10-1-2-11-12(7-10)20-9-19-11/h1-4,7H,5-6,8-9H2,(H,14,18)
• InChI Key： CREHRAJYMBXIKJ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC(NCCN1N=CC=N1)=O

Computed Properties

• Exact Mass: 274.10659032g/mol
• Monoisotopic Mass: 274.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide

Comprehensive Overview of 2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide (CAS No. 2097896-75-6)

The compound 2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide (CAS No. 2097896-75-6) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a benzodioxole moiety with a triazole ring, linked through an acetamide bridge, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential interactions with biological targets, which could lead to novel therapeutic agents.

In recent years, the demand for innovative compounds like 2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide has surged, driven by advancements in precision medicine and targeted drug delivery. The compound's structural complexity allows it to interact with specific enzymes or receptors, making it a candidate for treating conditions such as inflammation, neurological disorders, or metabolic diseases. Its CAS No. 2097896-75-6 is frequently searched in academic databases and patent filings, reflecting its growing relevance in the scientific community.

One of the key reasons for the popularity of this compound is its versatility. The benzodioxole group is known for its stability and ability to enhance bioavailability, while the triazole ring contributes to its binding affinity with biological targets. This combination makes 2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide a promising scaffold for further chemical modifications. Researchers are exploring its potential in cancer therapy, antimicrobial applications, and even as a neuroprotective agent.

The synthesis of 2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize the compound and ensure its quality. These methods are critical for researchers who rely on accurate data to validate their findings and advance their studies.

From an industrial perspective, the compound's potential applications extend beyond pharmaceuticals. It could be used in agrochemicals to develop new pesticides or herbicides with improved efficacy and environmental safety. Additionally, its unique properties might find use in material science, particularly in the design of functional polymers or coatings. The versatility of CAS No. 2097896-75-6 underscores its importance across multiple disciplines.

As the scientific community continues to explore the capabilities of 2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide, questions about its mechanism of action, toxicity profile, and scalable synthesis remain at the forefront of research. Addressing these questions will be crucial for unlocking its full potential and translating laboratory findings into real-world applications. With ongoing advancements in computational chemistry and high-throughput screening, the future of this compound looks promising.

In conclusion, 2-(2H-1,3-benzodioxol-5-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide (CAS No. 2097896-75-6) represents a fascinating area of study with broad implications for science and industry. Its unique structure and multifunctional properties make it a valuable asset for researchers aiming to develop next-generation solutions in healthcare, agriculture, and beyond. As interest in this compound grows, so too will the opportunities for innovation and discovery.